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Compound of Interest

Compound Name:
1-(Hept-1-YN-1-YL)-4-

methylbenzene

CAS No.: 121866-33-9

Cat. No.: B14135832

Get Quote

1-Methyl-1H-pyrazole-4-carbaldehyde (CAS No. 25016-11-9) is a heterocyclic aldehyde that

serves as a crucial building block in modern organic synthesis.[1] Its pyrazole core, substituted

with a reactive aldehyde group, makes it a valuable intermediate for constructing more complex

molecular architectures. This guide provides an in-depth overview of its physicochemical

properties and essential safety data to support its effective and safe use by researchers,

scientists, and drug development professionals in a laboratory setting.[1][2] The compound's

utility is particularly noted in the development of pharmaceuticals, such as anti-inflammatory

and analgesic drugs, and in the formulation of advanced agrochemicals.[1]

Note on Chemical Identification: While the topic query referenced CAS 121866-33-9, the

authoritative and consistently cited identifier for 1-Methyl-1H-pyrazole-4-carbaldehyde in major

chemical databases and supplier safety data sheets is CAS 25016-11-9.[3][4][5] This guide will

proceed using the correct and verified CAS number.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b14135832#bc-rfq
https://www.chemimpex.com/products/16984
https://www.chemimpex.com/products/16984
https://www.medchemexpress.com/1-methyl-1h-pyrazole-4-carboxaldehyde.html
https://www.chemimpex.com/products/16984
https://www.chemicalbook.com/msds/1-methyl-1h-pyrazole-4-carbaldehyde.htm
https://www.fishersci.com/store/msds?partNumber=AAH5414603&productDescription=1-METHL-1H-PYRAZOLE-4-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-1H-pyrazole-4-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14135832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The physical and chemical properties of a compound are foundational to its application in

research. They dictate the conditions required for storage, handling, and reaction setup. For

instance, the low melting point of this compound indicates that it may be found as either a solid

or liquid at or near ambient laboratory temperatures, a critical consideration for accurate

measurement and dispensing.

Key Property Data
The essential physicochemical data for 1-Methyl-1H-pyrazole-4-carbaldehyde are summarized

in the table below.

Property Value Source(s)

CAS Number 25016-11-9 [3][4][5]

Molecular Formula C₅H₆N₂O [1][5][6]

Molecular Weight 110.11 g/mol [3][5]

Appearance
Colorless to yellow solid; Low

melting solid
[1][6]

Melting Point 29-34 °C [1]

Purity ≥96-99% (by GC) [1][6]

IUPAC Name
1-methylpyrazole-4-

carbaldehyde
[5]

Synonyms
1-Methyl-1H-pyrazole-4-

carboxaldehyde
[3][4]

Structural and Molecular Information
The reactivity and function of this molecule are derived from its structure: a five-membered

pyrazole ring, which is aromatic, with a methyl group on one nitrogen atom and an aldehyde

group at the 4-position. The aldehyde group is the primary site for a wide range of chemical

transformations, including condensations, oxidations, and reductive aminations, making it a

versatile synthetic intermediate.[1]
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Section 2: Comprehensive Safety & Handling
Protocol
A thorough understanding of a chemical's hazards is paramount for ensuring laboratory safety.

1-Methyl-1H-pyrazole-4-carbaldehyde is classified as a hazardous substance and requires

careful handling to mitigate risks.[4][5]

GHS Hazard Classification and Statements
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. The classifications for this compound, aggregated from

multiple safety data sheets, are as follows.[5]

Hazard Class Category GHS Hazard Statement

Skin Corrosion / Irritation 2 H315: Causes skin irritation

Serious Eye Damage / Eye

Irritation
1 / 2A

H318: Causes serious eye

damage

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word:Danger[4][5]

GHS Pictograms:

Corrosion (for eye damage)

Exclamation Mark (for skin/respiratory irritation and skin sensitization)

Exposure Control and Personal Protective Equipment
(PPE)
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Controlling exposure is achieved through a combination of engineering controls and

appropriate PPE. The following workflow outlines the necessary steps for safely handling this

chemical.
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Preparation & Engineering Controls

Handling Protocol

Post-Handling & Disposal

Verify fume hood
 is operational

Gather all required PPE

Locate nearest eyewash
 station and safety shower

Don PPE:
- Nitrile gloves

- Safety goggles (or face shield)
- Lab coat

Begin Work

Work exclusively within
 the certified fume hood

Handle under inert gas
(as compound is air sensitive)

Avoid creating dust or aerosols

Decontaminate work surface

Complete Work

Dispose of waste in
 approved hazardous waste container

Remove and dispose of gloves

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Methyl-1H-pyrazole-4-carbaldehyde.
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Key PPE Requirements:

Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[4][7]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and wear a lab coat.[7]

Contaminated work clothing should not be allowed out of the workplace.[4]

Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated,

respiratory protection should be worn.[8] All handling should ideally occur in a well-ventilated

area or fume hood.[8]

First-Aid Measures
In the event of accidental exposure, immediate and appropriate action is critical.

If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses if

present and easy to do. Continue rinsing and immediately call a poison center or doctor.[4]

If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, seek

medical advice.[4]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[3][4]

If Swallowed: Rinse mouth and seek medical attention if feeling unwell.[9]

Storage and Stability
Proper storage is essential to maintain the integrity and purity of the compound.

Conditions: Store in a dry, cool, and well-ventilated place.[3][8] Some suppliers recommend

storage at 0-8 °C.[1]

Container: Keep the container tightly closed.[4][8]

Incompatibilities: The compound is noted as being air-sensitive; therefore, handling and

storing under an inert gas like nitrogen or argon is recommended to prevent degradation.[3]
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Security: Store locked up.[4]

Section 3: Illustrative Experimental Protocol
To bridge the gap between data and application, this section provides a standard, self-

validating protocol for preparing a stock solution, a common first step in many research

applications.

Protocol: Preparation of a 100 mM Stock Solution in
DMSO
Objective: To accurately prepare a 100 mM stock solution for use in biological assays or

chemical reactions.

Rationale: Dimethyl sulfoxide (DMSO) is a common solvent for polar organic compounds used

in drug discovery due to its high solubilizing capacity and miscibility with aqueous media.

Preparing a concentrated stock allows for accurate, serial dilutions into experimental assays.

Methodology:

Pre-Calculation:

Objective: Determine the mass of 1-Methyl-1H-pyrazole-4-carbaldehyde (MW: 110.11

g/mol ) needed to prepare 10 mL of a 100 mM stock solution.

Calculation: Mass (g) = Molarity (mol/L) × Volume (L) × MW ( g/mol )

Mass = 0.1 mol/L × 0.010 L × 110.11 g/mol = 0.11011 g = 110.1 mg

Material Preparation:

Allow the container of 1-Methyl-1H-pyrazole-4-carbaldehyde to equilibrate to room

temperature before opening to prevent moisture condensation.

Use an analytical balance to accurately weigh 110.1 mg of the compound into a clean, dry

15 mL conical tube or a suitable volumetric flask. Causality Note: Using a volumetric flask

provides higher accuracy for the final volume.
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Solubilization:

Add approximately 8 mL of anhydrous DMSO to the vessel containing the compound.

Vortex or sonicate the mixture until all solid has completely dissolved. Visually inspect

against a light source to ensure no particulates remain. Trustworthiness Check: A clear,

homogenous solution is a key validation step for complete solubilization.

Final Volume Adjustment:

Carefully add DMSO to the solution until the final volume reaches exactly 10.0 mL. If using

a volumetric flask, the bottom of the meniscus should align with the calibration mark.

Cap and invert the vessel several times to ensure the final solution is homogenous.

Storage:

Aliquot the stock solution into smaller, single-use volumes to prevent degradation from

repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C under nitrogen for long-term stability.[2]

Conclusion
1-Methyl-1H-pyrazole-4-carbaldehyde is a compound of significant interest with broad

applications in chemical synthesis. Its utility is matched by a clear set of handling hazards,

including causing serious eye damage, skin irritation, and potential for allergic reactions. By

adhering to the safety protocols outlined in this guide—utilizing proper engineering controls,

wearing appropriate PPE, and following established handling procedures—researchers can

safely harness the synthetic potential of this valuable molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/SIAL/91446?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/643160
https://pubchem.ncbi.nlm.nih.gov/compound/643160
https://www.tcichemicals.com/BE/en/sds/S0339_EU_6N.pdf
https://www.benchchem.com/product/b14135832/docs#introduction-a-versatile-aldehyde-for-synthetic-chemistry
https://www.benchchem.com/product/b14135832/docs#introduction-a-versatile-aldehyde-for-synthetic-chemistry
https://www.benchchem.com/product/b14135832/docs#introduction-a-versatile-aldehyde-for-synthetic-chemistry
https://www.benchchem.com/product/b14135832/docs#introduction-a-versatile-aldehyde-for-synthetic-chemistry
https://www.benchchem.com/product/b14135832?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14135832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14135832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

